Cas no 89487-99-0 (5-Cyano-4-hydroxy-2-(methylthio)pyrimidine)

5-Cyano-4-hydroxy-2-(methylthio)pyrimidine is a versatile pyrimidine derivative with applications in pharmaceutical and agrochemical synthesis. Its functional groups—cyano, hydroxy, and methylthio—provide reactive sites for further chemical modifications, making it a valuable intermediate in heterocyclic chemistry. The compound exhibits stability under standard conditions, ensuring reliable handling and storage. Its structural features enable its use in the development of biologically active compounds, including potential enzyme inhibitors and antimicrobial agents. The presence of both electron-withdrawing and electron-donating substituents enhances its reactivity in nucleophilic and electrophilic substitution reactions. This compound is particularly useful in medicinal chemistry research for constructing complex molecular frameworks.

5-Cyano-4-hydroxy-2-(methylthio)pyrimidine structure

89487-99-0 structure

Product Name:5-Cyano-4-hydroxy-2-(methylthio)pyrimidine

CAS No:89487-99-0

MF:C₆H₅N₃OS

MW:167.188399076462

MDL:MFCD00831720

CID:711794

PubChem ID:2727863

Update Time:2025-05-26

5-Cyano-4-hydroxy-2-(methylthio)pyrimidine Chemical and Physical Properties

Names and Identifiers

- 4-Hydroxy-2-(methylthio)pyrimidine-5-carbonitrile
- 5-Cyano-4-hydroxy-2-(methylthio)pyrimidine
- 2-methylsulfanyl-6-oxo-1H-pyrimidine-5-carbonitrile
- 4-Hydroxy-2-methylsulfanyl-pyrimidine-5-carbonitrile
- 5-Cyano-2-(methylthio)pyrimidine-4-one
- 5-Pyrimidinecarbonitrile,1,6-dihydro-2-(methylthio)-6-oxo-
- C6H5N3OS
- 4-Hydroxy-2-[methylthio]pyrimidine-5-carbonitrile
- 4-Hydroxy-2-methylsulfanylpyrimidine-5-carbonitrile
- 5-cyano-3,4-dihydro-2-methylthiopyrimidin-4-one
- 5-Pyrimidinecarbonitrile, 1,4-dihydro-2-(methylthio)-4-oxo-
- 2-(methyl
- 1,6-Dihydro-2-(methylthio)-6-oxo-5-pyrimidinecarbonitrile (ACI)
- 5-Pyrimidinecarbonitrile, 1,4-dihydro-2-(methylthio)-4-oxo- (9CI)
- 5-Pyrimidinecarbonitrile, 4-hydroxy-2-(methylthio)- (6CI, 7CI)
- 2-(Methylsulfanyl)-6-oxo-1,6-dihydropyrimidine-5-carbonitrile
- AKOS022637403
- 2-Methylsulfanyl-6-oxo-1,6-dihydro-pyrimidine-5-carbonitrile
- CS-0045856
- J-515469
- DTXSID30369475
- SB57409
- SCHEMBL1227312
- DS-15255
- s10786
- 5-cyano-4-hydroxy-2-methylsulfanyl-pyrimidine
- DB-014383
- 5-cyano-2-methylsulfanyl-4(3h)-pyrimidinone
- 5-cyano-4-hydroxy-2-(methylsulfanyl)pyrimidine
- MFCD00831720
- 4-Hydroxy-2-(methylthio)pyrimidine-5-carbonitrile ,97%
- 89487-99-0
- 2-(METHYLSULFANYL)-4-OXO-3H-PYRIMIDINE-5-CARBONITRILE
- ?5-Cyano-4-hydroxy-2-(methylthio)pyrimidine
- 4-Hydroxy-2-(methylthio) pyrimidine-5-carbonitrile
- AKOS028109162
- 4-hydroxy-2-(methylthio)-5-pyrimidinecarbonitrile
- SY005831
- XTLKENCFQIAAJK-UHFFFAOYSA-N
- AKOS006272289
- 2-(methylthio)-6-oxo-1,6-dihydropyrimidine-5-carbonitrile
- MDL： MFCD00831720
- Inchi： 1S/C6H5N3OS/c1-11-6-8-3-4(2-7)5(10)9-6/h3H,1H3,(H,8,9,10)
- InChI Key： XTLKENCFQIAAJK-UHFFFAOYSA-N
- SMILES： N#CC1C(=O)NC(SC)=NC=1

Computed Properties

Exact Mass: 167.01500
Monoisotopic Mass: 167.015
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 296
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 90.6
Surface Charge: 0
Tautomer Count: 3
XLogP3: 0.1

Experimental Properties

Density: 1.42±0.1 g/cm3 (20 ºC 760 Torr),
Melting Point: 222-224 ºC (isopropanol )
Boiling Point: 381.5°C at 760 mmHg
Flash Point: 184.5℃
Refractive Index: 1.673
Solubility: Very slightly soluble (0.97 g/l) (25 º C),
PSA: 95.10000
LogP: 0.77578

5-Cyano-4-hydroxy-2-(methylthio)pyrimidine Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：3439
Hazard Category Code： 20/21/22-36/37/38
Safety Instruction： 22-26-36/37/39
Storage Condition：Sealed in dry,Room Temperature

5-Cyano-4-hydroxy-2-(methylthio)pyrimidine Customs Data

HS CODE：2933599090
Customs Data：

China Customs Code:
2933599090

Overview:

2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Cyano-4-hydroxy-2-(methylthio)pyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-YT609-200mg	5-Cyano-4-hydroxy-2-(methylthio)pyrimidine	89487-99-0	97%	200mg	77.0CNY	2021-08-04
Chemenu	CM167407-5g	2-(methylthio)-6-oxo-1,6-dihydropyrimidine-5-carbonitrile	89487-99-0	97%	5g	$179	2021-08-05
Chemenu	CM167407-10g	2-(methylthio)-6-oxo-1,6-dihydropyrimidine-5-carbonitrile	89487-99-0	97%	10g	$259	2021-08-05
Chemenu	CM167407-25g	2-(methylthio)-6-oxo-1,6-dihydropyrimidine-5-carbonitrile	89487-99-0	97%	25g	$617	2021-08-05
Ambeed	A387304-250mg	4-Hydroxy-2-(methylthio)pyrimidine-5-carbonitrile	89487-99-0	97%	250mg	$14.0	2025-04-15
Ambeed	A387304-1g	4-Hydroxy-2-(methylthio)pyrimidine-5-carbonitrile	89487-99-0	97%	1g	$26.0	2025-04-15
Ambeed	A387304-5g	4-Hydroxy-2-(methylthio)pyrimidine-5-carbonitrile	89487-99-0	97%	5g	$75.0	2025-04-15
Ambeed	A387304-10g	4-Hydroxy-2-(methylthio)pyrimidine-5-carbonitrile	89487-99-0	97%	10g	$147.0	2025-04-15
Chemenu	CM167407-5g	2-(methylthio)-6-oxo-1,6-dihydropyrimidine-5-carbonitrile	89487-99-0	97%	5g	$67	2023-02-18
Chemenu	CM167407-10g	2-(methylthio)-6-oxo-1,6-dihydropyrimidine-5-carbonitrile	89487-99-0	97%	10g	$131	2023-02-18

5-Cyano-4-hydroxy-2-(methylthio)pyrimidine Production Method

Production Method 1

2986-19-8

42466-69-3

89487-99-0

Reaction Conditions

Reference

: Product class 12: pyrimidines

von Angerer, S., Science of Synthesis, 2004, 16, 379-572

Production Method 2

1243572-47-5

89487-99-0

162129-68-2

776-53-4

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Water ; 10 min, 50 °C
1.2 Reagents: Hydrochloric acid ; pH 2, 0 - 2 °C

Reference

: Regarding the intramolecular cyclization of ethyl (E)-2-cyano-3-(S-methylisothioureido)-2-propenoate

Gefenas, V.; Stankeviciute, Z.; Malinauskas, A.; Tumkevicius, S., Chemistry of Heterocyclic Compounds (New York, 2010, 46(3), 363-366

Production Method 3

2986-19-8

42466-67-1

89487-99-0

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Ethanol , Water ; rt; overnight, 85 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 7 - 8, rt

Reference

: Discovery of N6-phenyl-1H-pyrazolo[3,4-d]pyrimidine-3,6-diamine derivatives as novel CK1 inhibitors using common-feature pharmacophore model based virtual screening and hit-to-lead optimization

Yang, Ling-Ling; Li, Guo-Bo; Yan, Heng-Xiu; Sun, Qi-Zheng; Ma, Shuang; et al, European Journal of Medicinal Chemistry, 2012, 56, 30-38

5-Cyano-4-hydroxy-2-(methylthio)pyrimidine Raw materials

5-Cyano-4-hydroxy-2-(methylthio)pyrimidine Preparation Products

5-Cyano-4-hydroxy-2-(methylthio)pyrimidine Suppliers

Suzhou Senfeida Chemical Co., Ltd

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(CAS:89487-99-0)4-Hydroxy-2-(methylthio)pyrimidine-5-carbonitrile

Order Number:sfd18201

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:38

Price ($):discuss personally

Email:sales2@senfeida.com

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Related Categories

Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

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Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

(CAS:89487-99-0)4-Hydroxy-2-(methylthio)pyrimidine-5-carbonitrile

Purity:99.9%

Quantity:200kg

Price ($):Inquiry

Cas no 89487-99-0 (5-Cyano-4-hydroxy-2-(methylthio)pyrimidine)

5-Cyano-4-hydroxy-2-(methylthio)pyrimidine Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

5-Cyano-4-hydroxy-2-(methylthio)pyrimidine Security Information

5-Cyano-4-hydroxy-2-(methylthio)pyrimidine Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

5-Cyano-4-hydroxy-2-(methylthio)pyrimidine Pricemore >>

5-Cyano-4-hydroxy-2-(methylthio)pyrimidine Production Method

Production Method 1

Production Method 2

Production Method 3

5-Cyano-4-hydroxy-2-(methylthio)pyrimidine Raw materials

5-Cyano-4-hydroxy-2-(methylthio)pyrimidine Preparation Products

5-Cyano-4-hydroxy-2-(methylthio)pyrimidine Suppliers

5-Cyano-4-hydroxy-2-(methylthio)pyrimidine Related Literature

Related Categories

89487-99-0 (5-Cyano-4-hydroxy-2-(methylthio)pyrimidine) Related Products